Cas no 98677-33-9 (Cerebroside C)

• Product Name: Cerebroside C
• CAS No: 98677-33-9
• Molecular Formula: C₄₃H₇₉NO₉
• Molecular Weight: 754.089
• CID: 2064640
• PubChem ID: 11767849

Cerebroside C Properties

Names and Identifiers

• Cerebroside C
• HY-N8396
• 98677-33-9
• CS-0143940
• (R,E)-2-hydroxy-N-((2S,3R,4E,8E)-3-hydroxy-9-methyl-1-(((2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)octadeca-4,8-dien-2-yl)octadec-3-enamide
• (E,2R)-2-hydroxy-N-[(2S,3R,4E,8E)-3-hydroxy-9-methyl-1-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoctadeca-4,8-dien-2-yl]octadec-3-enamide
• AKOS040755208
• (E,2R)-2-hydroxy-N-((2S,3R,4E,8E)-3-hydroxy-9-methyl-1-((2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)oxyoctadeca-4,8-dien-2-yl)octadec-3-enamide
• N-(2-hydroxy-3E-octadecenoyl)-1-beta-glucosyl-9-methyl-sphinga-4E,8E-dienine

• InChIKey： QSPMXWIFLDIBGD-DDSPGNMTSA-N
• Inchi： InChI=1S/C43H79NO9/c1-4-6-8-10-12-13-14-15-16-17-18-20-22-26-31-37(47)42(51)44-35(33-52-43-41(50)40(49)39(48)38(32-45)53-43)36(46)30-27-23-25-29-34(3)28-24-21-19-11-9-7-5-2/h26-27,29-31,35-41,43,45-50H,4-25,28,32-33H2,1-3H3,(H,44,51)/b30-27+,31-26+,34-29+/t35-,36+,37+,38+,39+,40-,41+,43+/m0/s1
• SMILES： O[C@H]1[C@H](O)[C@@H](CO)O[C@@H](OC[C@@H]([C@H](O)/C=C/CC/C=C(C)/CCCCCCCCC)NC([C@H](O)/C=C/CCCCCCCCCCCCCC)=O)[C@@H]1O

Computed Properties

• Exact Mass: 753.57548310g/mol
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 33
• Monoisotopic Mass: 753.57548310g/mol
• Heavy Atom Count: 53
• Complexity: 973
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 11
• Topological Polar Surface Area: 169Ų

Experimental Properties

• Color/Form: Solid powder

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Sphingolipids Glycosyl-N-acylsphingosines